Cas no 652154-16-0 (1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate)
652154-16-0 structure
Product Name:1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate
CAS No:652154-16-0
MF:C13H23N3O3
MW:269.34002327919
CID:402185
PubChem ID:69883617
Update Time:2025-04-19
1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate
- 4-benzyl-N-methylpiperazine-1-carboxamide,dihydrate
- 652154-16-0
- 4-Benzyl-N-methylpiperazine-1-carboxamide--water (1/2)
- 4-benzyl-N-methylpiperazine-1-carboxamide;dihydrate
- SCHEMBL6743398
- DTXSID30741474
-
- Inchi: 1S/C13H19N3O.2H2O/c1-14-13(17)16-9-7-15(8-10-16)11-12-5-3-2-4-6-12;;/h2-6H,7-11H2,1H3,(H,14,17);2*1H2
- InChI Key: RDTRSTCIEQCWAU-UHFFFAOYSA-N
- SMILES: O=C(NC)N1CCN(CC2C=CC=CC=2)CC1.O.O
Computed Properties
- Exact Mass: 269.17394160g/mol
- Monoisotopic Mass: 269.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.6Ų
1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
652154-16-0 (1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate) Related Products
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